Cas no 33063-32-0 (7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl-)

7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl- structure
33063-32-0 structure
Product Name:7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl-
CAS No:33063-32-0
MF:C5H5N5S
MW:167.191697835922
CID:1455088
Update Time:2024-08-24

7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl-
    • 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,3-dihydro-2-methyl-
    • Inchi: 1S/C5H5N5S/c1-10-8-3-4(9-10)6-2-7-5(3)11/h2H,1H3,(H,6,7,9,11)
    • InChI Key: YIWGEJXUUJSLKV-UHFFFAOYSA-N
    • SMILES: C1=NC(=S)C2=NN(C)NC2=N1

Computed Properties

  • Exact Mass: 167.02675

Experimental Properties

  • Density: 1.79±0.1 g/cm3(Predicted)
  • Boiling Point: 392.5±52.0 °C(Predicted)
  • PSA: 55.1
  • pka: 6.96±0.20(Predicted)
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